Cas no 13582-94-0 (3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride)
13582-94-0 structure
Product Name:3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride
CAS No:13582-94-0
MF:C9H14Cl2N2O
MW:237.126260280609
CID:1239653
Update Time:2024-08-04
3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride
- LogP
- 2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine dihydrochloride
-
- Inchi: 1S/C9H12N2O.2ClH/c10-5-7-6-11-8-3-1-2-4-9(8)12-7;;/h1-4,7,11H,5-6,10H2;2*1H
- InChI Key: AQVRUIBYFYESPB-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2NCC1CN.[H]Cl.[H]Cl
Computed Properties
- Exact Mass: 236.04852
- Monoisotopic Mass: 236.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3A^2
Experimental Properties
- PSA: 47.28
3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
13582-94-0 (3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk